Cas no 4815-24-1 (Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
• CAS No: 4815-24-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD00085051
• CID: 332020
• PubChem ID: 253661937
• Update Time: 2025-04-19

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
• 2-​Amino-​4,​5-​dimethyl-​3-​thiophenecarboxylic Acid Ethyl Ester
• 3-Thiophenecarboxylicacid, 2-amino-4,5-dimethyl-, ethyl ester
• Ethyl-2-amino-4,5-dimethylthiophene-3-carboxylate
• 2-Amino-4,5-dimethylthiophene-3-carboxylic Acid Ethyl Ester
• E1005
• 2-amino-4,5-dimethylthiophene-3-carboxylate
• 2-amino-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• FS-1490
• SR-01000394020
• SR-01000394020-1
• EINECS 225-387-5
• ethyl2-amino-4,5-dimethylthiophene-3-carboxylate
• CCG-103558
• IFLab1_003294
• BCP29817
• SCHEMBL1622309
• Z56926601
• EN300-02306
• Ethyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate
• SY050554
• 2-amino-4,5-dimethyl-3-ethoxycarbonyl-thiophene
• J-520692
• UNII-R50Y14M25S
• 2-Amino-4,5-dimethyl-thiophen-3-carboxylic acid, ethyl ester
• 4815-24-1
• Ethyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate #
• FT-0625924
• 2-amino-4,5-dimethyl-3-thiophenecarboxylic acid, ethyl ester
• HMS1421F16
• F0777-0822
• 2-Amino-4,5-dimethyl-thiophen-3-carbonsaeureethylester
• 3-Thiophenecarboxylic acid, 2-amino-4,5-dimethyl-, ethyl ester
• 2-Amino-4,5-dimethyl-3-thiophenecarboxylic acid ethyl ester
• BB 0217614
• VU0006186-3
• AH-232/03154052
• ethyl-2-amino-4,5-dimethyl-thiophene-3-carboxylate
• 2-AMINO-3-(ETHOXYCARBONYL)-4,5-DIMETHYLTHIOPHENE
• NSC86908
• AKOS000104192
• MFCD00085051
• NSC 86908
• ethyl 2-amino-4,5-dimethyl-thiophene-3-carboxylate
• DTXSID30197437
• R50Y14M25S
• 2-amino-3-carbethoxy-4,5-dimethylthiophene
• Ethyl 2-amino-4,5-dimethyl3-thenoate
• NS00031771
• NSC-86908
• CS-W015637
• NCIOpen2_001273
• STK035422
• ALBB-001577
• BBL008397
• DTXCID40119928
• DB-070917

• MDL： MFCD00085051
• Inchi： 1S/C9H13NO2S/c1-4-12-9(11)7-5(2)6(3)13-8(7)10/h4,10H2,1-3H3
• InChI Key： JYSDXODDWAQWJR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)N

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.185
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 302.9 °C at 760 mmHg
• Flash Point: 137 °C
• Refractive Index: 1.567
• PSA: 80.56000
• LogP: 2.70500
• Solubility: Uncertain
• λmax: 310(MeOH)(lit.)

Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3335
• Hazard Category Code： 36/37/38
• Safety Instruction： S24; S25; S26; S36
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes